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Compound of Interest

Compound Name: Adh-503

Cat. No.: B605183 Get Quote

For researchers and scientists engaged in drug development, ensuring laboratory safety and

proper chemical handling is paramount. This guide provides essential, step-by-step procedures

for the safe disposal of Adh-503, a substance classified as harmful if swallowed and very toxic

to aquatic life with long-lasting effects.[1] Adherence to these guidelines is critical for protecting

both laboratory personnel and the environment.

Hazard and Safety Information
Adh-503 is an orally active allosteric CD11b agonist used in research.[2][3][4] Due to its

hazardous nature, specific precautions must be taken during handling and disposal. The

following table summarizes the key hazard classifications for Adh-503.

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.

Personal Protective Equipment (PPE) and Handling
Before handling Adh-503, it is crucial to be equipped with the appropriate personal protective

equipment. Use full personal protective equipment, including chemical-resistant gloves, safety
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goggles or glasses, and a lab coat. Work in a well-ventilated area, preferably under a chemical

fume hood, to avoid inhalation of dust or aerosols. Avoid contact with skin and eyes. Do not

eat, drink, or smoke in areas where Adh-503 is handled or stored.

Step-by-Step Disposal Protocol
The primary directive for the disposal of Adh-503 is to "Dispose of contents/ container to an

approved waste disposal plant." This ensures that the chemical is managed in a way that

minimizes its environmental impact.

1. Waste Collection and Storage:

All waste containing Adh-503, including unused product, contaminated consumables (e.g.,

pipette tips, gloves), and cleaning materials, must be collected in a designated, properly

labeled hazardous waste container.

The container must be made of a material compatible with the chemical and kept securely

closed when not in use.

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials such as strong acids, alkalis, and oxidizing agents.

2. Accidental Spills:

In the event of a spill, immediately evacuate the area if necessary and ensure adequate

ventilation.

Wear full personal protective equipment before attempting to clean the spill.

For liquid spills, absorb the material with an inert, non-combustible absorbent material like

diatomite or universal binders.

For solid spills, carefully sweep or scoop the material to avoid creating dust.

Collect the spilled material and any contaminated absorbents into the designated hazardous

waste container.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.
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Prevent the spilled material from entering drains or water courses.

3. Final Disposal:

Do not dispose of Adh-503 down the drain or in regular trash.

Arrange for the collection of the hazardous waste container by a licensed and approved

waste disposal company. Follow all local, state, and federal regulations for hazardous waste

disposal.

Adh-503 Disposal Workflow
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Caption: Logical workflow for the proper disposal of Adh-503.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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